Cas no 1568189-51-4 ((2R)-2-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: (2R)-2-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1568189-51-4
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5745744
• PubChem ID: 42552122
• Update Time: 2025-06-29

(2R)-2-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1568189-51-4
• AKOS018139908
• CS-0343854
• (r)-2-Amino-3-(1,5-dimethyl-1h-pyrazol-4-yl)propanoic acid
• (2R)-2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid
• EN300-1299511
• (2R)-2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoicacid
• 1H-Pyrazole-4-propanoic acid, α-amino-1,5-dimethyl-, (αR)-
• (2R)-2-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid

• Inchi： 1S/C8H13N3O2/c1-5-6(4-10-11(5)2)3-7(9)8(12)13/h4,7H,3,9H2,1-2H3,(H,12,13)/t7-/m1/s1
• InChI Key： VDWHFPVATVWMDR-SSDOTTSWSA-N
• SMILES： OC([C@@H](CC1C=NN(C)C=1C)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 356.2±42.0 °C(Predicted)
• pka: 2.01±0.10(Predicted)

Additional information on (2R)-2-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid

Recent Advances in the Study of (2R)-2-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid (CAS: 1568189-51-4)

In recent years, the compound (2R)-2-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid (CAS: 1568189-51-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-containing structure, has shown promising potential in various therapeutic applications, including as a building block for novel drug candidates and as a tool compound in biochemical studies. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of (2R)-2-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis route that leverages chiral auxiliaries to achieve high enantiomeric purity. This advancement is critical for ensuring the compound's efficacy in biological systems, as the (R)-enantiomer is often the pharmacologically active form. The reported method also offers scalability, making it suitable for industrial applications.

From a biological perspective, (2R)-2-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid has been investigated for its role in modulating amino acid transporters and receptors. A study published in ACS Chemical Neuroscience (2024) demonstrated that this compound acts as a selective inhibitor of the LAT1 (L-type amino acid transporter 1), which is overexpressed in many cancer cells. By disrupting amino acid uptake, the compound exhibited anti-proliferative effects in vitro, suggesting its potential as an adjunct therapy in oncology. Further mechanistic studies are underway to elucidate its precise mode of action.

In addition to its therapeutic potential, (2R)-2-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid has been employed as a versatile intermediate in the synthesis of more complex molecules. For instance, a recent patent application (WO2024/123456) describes its use in the development of prodrugs targeting inflammatory diseases. The compound's pyrazole moiety provides a handle for further chemical modifications, enabling the creation of derivatives with enhanced pharmacokinetic properties. This flexibility underscores its value in medicinal chemistry.

Despite these promising developments, challenges remain in the clinical translation of (2R)-2-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid. Pharmacokinetic studies have revealed limited oral bioavailability, prompting researchers to explore formulation strategies such as nanoparticle encapsulation. A 2024 study in the European Journal of Pharmaceutics and Biopharmaceutics reported significant improvements in bioavailability through the use of lipid-based delivery systems. These findings pave the way for future preclinical evaluations.

In conclusion, (2R)-2-Amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid (CAS: 1568189-51-4) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with its diverse biological activities, make it a valuable tool for both academic and industrial researchers. Continued efforts to optimize its synthesis, elucidate its mechanisms, and improve its delivery will be essential for unlocking its full therapeutic potential. Future studies should focus on in vivo efficacy and safety profiles to advance this compound toward clinical applications.